Cas no 4039-07-0 (N-[bis(aziridin-1-yl)phosphoryl]-3,5-diiodobenzamide)

• Product name: N-[bis(aziridin-1-yl)phosphoryl]-3,5-diiodobenzamide
• CAS No: 4039-07-0
• MF: C₁₁H₁₂I₂N₃O₂P
• MW: 503.014587402344
• CID: 1512423
• PubChem ID: 199333

N-[bis(aziridin-1-yl)phosphoryl]-3,5-diiodobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[bis(aziridin-1-yl)phosphoryl]-3,5-diiodobenzamide
• Benzamide, N-(bis(1-aziridinyl)phosphinyl)-3,5-diiodo-
• BRN 1323281
• N-(Bis(1-aziridinyl)phosphinyl)-3,5-diiodobenzamide
• DTXSID90193379
• 4039-07-0

• Inchi： InChI=1S/C11H12I2N3O2P/c12-9-5-8(6-10(13)7-9)11(17)14-19(18,15-1-2-15)16-3-4-16/h5-7H,1-4H2,(H,14,17,18)
• InChI Key： NPVMYPWUNYQMNS-UHFFFAOYSA-N
• SMILES： C1CN1P(=O)(NC(=O)C2=CC(=CC(=C2)I)I)N3CC3

Computed Properties

• Exact Mass: 502.87486
• Monoisotopic Mass: 502.87566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.2Ų

Experimental Properties

• PSA: 52.19